Cas no 1708370-63-1 (1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1708370-63-1
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 5161964
• Update Time: 2025-08-05

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 1-(6-cyclopropyl-4-pyrimidinyl)-

• Inchi： 1S/C11H10N4O2/c16-11(17)8-3-4-15(14-8)10-5-9(7-1-2-7)12-6-13-10/h3-7H,1-2H2,(H,16,17)
• InChI Key： WXJSRCAGUAHBPV-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C3CC3)N=CN=2)C=CC(C(O)=O)=N1

Additional information on 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid

1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1708370-63-1, known as 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring with a pyrazole moiety, both of which are well-known for their biological activities. The presence of a cyclopropyl group further enhances its structural complexity and potential utility in drug design.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly due to their role as inhibitors of various enzymes and receptors. The cyclopropyl group, on the other hand, is known for its ability to modulate physical properties such as lipophilicity and bioavailability, making it a valuable substituent in drug design. The combination of these features in the structure of 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid suggests that it may possess promising pharmacological properties.

One of the most intriguing aspects of this compound is its potential as a bioisostere. Bioisosteres are structural analogs that can mimic the biological activity of a parent compound while offering improved pharmacokinetic properties. The inclusion of the cyclopropyl group in this molecule could potentially enhance its stability and absorption characteristics, making it a strong candidate for further exploration in drug development.

Recent research has also focused on the synthesis and characterization of this compound. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled chemists to efficiently construct the complex architecture of 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid. These methods not only improve the yield but also ensure high purity, which is essential for subsequent biological evaluations.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent inhibitory effects against several therapeutic targets. For instance, it has shown promise as an inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Additionally, its ability to modulate ion channels makes it a potential candidate for treating neurological conditions.

The development of pyrazole-containing compounds has been a focal point in medicinal chemistry due to their versatility and wide range of applications. The carboxylic acid group in this molecule adds another layer of functionality, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for binding to biological targets.

Furthermore, computational studies using molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling have provided valuable insights into the binding modes and activity trends of this compound. These studies have revealed that the spatial arrangement of substituents plays a crucial role in determining its biological activity. The cyclopropyl group, for example, contributes significantly to the molecule's ability to fit into specific pockets within protein targets.

The synthesis of 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid involves a series of well-established reactions, including nucleophilic aromatic substitution and cyclization processes. The use of protecting groups and precise control over reaction conditions are essential to ensure the formation of the desired product with high fidelity.

In conclusion, 1-(6-Cyclopropyl-pyrimidin-4-yl)-1H-pyrazole-3-carboxylic acid represents a compelling example of how structural diversity can be leveraged to design novel therapeutic agents. With its unique combination of functional groups and promising biological profile, this compound holds significant potential for further exploration in drug discovery efforts.